2,2-Diacetoxyacetyl chloride

• CAS RN: 36674-73-4
• Molecular Formula: C6H7ClO5
• Molecular Weight: 194.57 g/mol
• IUPAC Name: (1-acetyloxy-2-chloro-2-oxoethyl) acetate
• InChI: InChI=1S/C6H7ClO5/c1-3(8)11-6(5(7)10)12-4(2)9/h6H,1-2H3
• InChI Key: ZARYDSVMAKKSAR-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC(C(=O)Cl)OC(=O)C

Description

2,2-Diacetoxyacetyl chloride is a useful research compound. Its molecular formula is C6H7ClO5 and its molecular weight is 194.57 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of glyoxylic acid monohydrate (53.2 g, 578 mmol), acetic anhydride (530 mL, 5.61 mol) and acetic acid (120 mL) was refluxed for 2 h, concentrated in vacuo and azeotroped with toluene. The residue was diluted with toluene (270 mL), and thionyl chloride (84 mL, 1.15 mol) was added to the mixture. The resultant mixture was stirred at 60° C. for 16 h and concentrated in vacuo. The residue was purified by distillation (6-8 hpa, 70-80° C.) to afford compound the title compound as a colorless oil (70.7 g, 363 mmol, 63%).